Cas no 52664-01-4 (Ethyl 5,7-dimethylpyrazolo1,5-apyrimidine-3-carboxylate)

• Product Name: Ethyl 5,7-dimethylpyrazolo1,5-apyrimidine-3-carboxylate
• CAS No: 52664-01-4
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD00220707
• CID: 359146
• PubChem ID: 726545
• Update Time: 2025-05-21

Ethyl 5,7-dimethylpyrazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5,7-dimethyl-, ethyl ester
• Ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• MFCD00220707
• ethyl5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• UPCMLD0ENAT5756814:001
• CCG-6259
• BIM-0017594.P001
• AJ-077/33271022
• 5,7-Dimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
• F3250-0649
• SR-01000416484
• AB04944
• DivK1c_005050
• SCHEMBL1006040
• BCP31042
• CHEMBL3246708
• DTXSID20352432
• Z111781368
• CS-0080338
• SY046507
• CCA66401
• AKOS000271359
• VU0607303-1
• 52664-01-4
• CBMicro_017514
• SR-01000416484-1
• CDS1_004010
• TTXVZCLTILVGML-UHFFFAOYSA-N
• A923384
• 5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
• STK327646
• Ethyl 5,7-dimethylpyrazolo1,5-apyrimidine-3-carboxylate

• MDL： MFCD00220707
• Inchi： 1S/C11H13N3O2/c1-4-16-11(15)9-6-12-14-8(3)5-7(2)13-10(9)14/h5-6H,4H2,1-3H3
• InChI Key： TTXVZCLTILVGML-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN2C(C)=CC(C)=NC2=1)=O

Computed Properties

• Exact Mass: 219.10089
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.49

Ethyl 5,7-dimethylpyrazolo1,5-apyrimidine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Ethyl 5,7-dimethylpyrazolo1,5-apyrimidine-3-carboxylate

Recent Advances in the Study of Ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 52664-01-4)

Ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 52664-01-4) is a pyrazolopyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent literature highlights the role of Ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate as a precursor in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study reported that derivatives of this compound exhibited potent inhibitory activity against CDK2 and CDK9, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for designing next-generation anticancer agents.

In addition to its role in kinase inhibition, Ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate has been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that structural modifications of this compound led to the discovery of derivatives with significant COX-2 inhibitory activity. The researchers attributed this effect to the compound's ability to modulate prostaglandin synthesis, highlighting its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

The synthetic pathways for Ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate have also been optimized in recent years. A 2023 publication in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing a one-pot multicomponent reaction. This advancement addresses previous challenges related to yield and purity, making the compound more accessible for large-scale pharmaceutical applications. The study also emphasized the compound's stability under various storage conditions, which is crucial for its industrial use.

Ongoing research continues to explore the broader applications of Ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate. Preliminary data from a 2024 preprint suggests its potential in neurodegenerative disease research, where it may serve as a modulator of protein aggregation pathways. While these findings are still in the early stages, they open new avenues for investigating its therapeutic potential beyond oncology and inflammation.

In conclusion, Ethyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 52664-01-4) remains a compound of high interest in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its promising biological activities underscore its value in pharmaceutical research. Future studies are expected to further elucidate its mechanisms of action and expand its applications in diverse therapeutic areas.